Cas no 946302-19-8 ((3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 946302-19-8
• MF: C₁₇H₁₃BrClN₃O₂
• MW: 406.661021947861
• CID: 5443715
• Update Time: 2025-05-20

(3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SSAZWOKNPVBZFY-UHFFFAOYSA-N
• (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C17H13BrClN3O2/c1-11-16(17(23)24-10-12-3-2-4-14(19)9-12)20-21-22(11)15-7-5-13(18)6-8-15/h2-9H,10H2,1H3
• InChI Key： SSAZWOKNPVBZFY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C(C)=C(C(OCC2=CC=CC(Cl)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Introduction to (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946302-19-8)

(3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946302-19-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of a bromine atom and a chlorophenyl group in its structure adds to its chemical versatility and reactivity, making it an interesting candidate for various research and development activities.

The chemical structure of (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is characterized by a central 1,2,3-triazole ring substituted with a 4-bromophenyl group and a 5-methyl group. The carboxylate moiety is esterified with a (3-chlorophenyl)methyl group, which imparts additional stability and solubility properties to the molecule. This intricate structure has been the subject of numerous studies aimed at elucidating its synthetic pathways, physicochemical properties, and biological activities.

In recent years, the development of efficient synthetic methods for the preparation of triazole derivatives has been a focal point in organic chemistry. One such method involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is widely used for the synthesis of 1,2,3-triazoles. This reaction is known for its high efficiency, selectivity, and mild reaction conditions, making it an attractive choice for the preparation of (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate. The use of this method has enabled researchers to produce this compound in high yields and purity, facilitating further studies on its properties and applications.

The physicochemical properties of (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate have been extensively investigated. Its melting point, solubility in various solvents, and spectroscopic characteristics have been determined using techniques such as differential scanning calorimetry (DSC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These studies have provided valuable insights into the molecular behavior of this compound under different conditions.

One of the key areas of interest in the study of (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is its potential biological activity. Triazoles are known to exhibit a wide range of biological activities, including antifungal, antibacterial, antiviral, and anticancer properties. Recent research has shown that this specific compound displays promising activity against certain fungal strains and cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate exhibited significant antifungal activity against Candida albicans and Aspergillus fumigatus. Another study in the European Journal of Medicinal Chemistry demonstrated its potential as an anticancer agent by inhibiting the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3).

The mechanism of action of (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate has also been explored in detail. It has been suggested that the compound exerts its antifungal effects by disrupting cell membrane integrity and inhibiting ergosterol biosynthesis. In cancer cells, it appears to induce apoptosis through the activation of caspase-dependent pathways. These findings highlight the multifaceted nature of this compound's biological activity and underscore its potential as a lead molecule for drug development.

Beyond its biological applications, (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate has also found use in materials science. Triazoles are known for their ability to form stable complexes with metal ions due to their electron-rich nitrogen atoms. This property makes them useful as ligands in coordination chemistry and as building blocks for metalorganic frameworks (MOFs). Research has shown that this specific triazole derivative can form robust complexes with transition metals such as copper and zinc, which have potential applications in catalysis and sensing technologies.

In conclusion, (3-chlorophenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946302-19-8) is a versatile organic compound with a rich array of potential applications in medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As new synthetic methods continue to be developed and our understanding of its properties deepens, it is likely that this compound will play an increasingly important role in various scientific disciplines.